1-[(4-Chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)methyl]piperazine

• Molecular Formula: C25H27ClN2
• Molecular Weight: 390.9 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)-phenylmethyl]-4-[(4-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C25H27ClN2/c1-20-7-9-21(10-8-20)19-27-15-17-28(18-16-27)25(22-5-3-2-4-6-22)23-11-13-24(26)14-12-23/h2-14,25H,15-19H2,1H3
• InChI Key: QWSCBEPUTCUDFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=C(C=C4)Cl

Description

1-[(4-Chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)methyl]piperazine is a chemical compound with the molecular formula C17H19ClN2. It is also known by other names such as (RS)-1-[(4-Chlorophenyl)phenylmethyl]piperazine and Norchlorcyclizine . This compound is a derivative of piperazine, a heterocyclic organic compound that contains two nitrogen atoms at opposite positions in a six-membered ring.

Preparation Methods

The synthesis of 1-[(4-Chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)methyl]piperazine involves several steps. One common method is the reaction of 4-chlorobenzhydryl chloride with piperazine in the presence of a base such as sodium hydroxide. The reaction is typically carried out in an organic solvent like dichloromethane at room temperature . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-[(4-Chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)methyl]piperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This compound can undergo substitution reactions, particularly nucleophilic substitution, where the chlorine atom is replaced by other nucleophiles such as hydroxide or alkoxide ions.

Scientific Research Applications

1-[(4-Chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)methyl]piperazine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other chemical compounds, particularly in the development of pharmaceuticals.

Biology: This compound is studied for its potential biological activities, including its effects on various biological pathways.

Medicine: It has been investigated for its potential use as an antihistamine and anti-allergic agent.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(4-Chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)methyl]piperazine involves its interaction with specific molecular targets in the body. It is known to act as an antagonist at histamine H1 receptors, which are involved in allergic reactions . By blocking these receptors, the compound can reduce the symptoms of allergies such as itching, swelling, and redness. The molecular pathways involved include the inhibition of histamine release and the stabilization of mast cells .

Comparison with Similar Compounds

1-[(4-Chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)methyl]piperazine can be compared with other similar compounds such as:

Levocetirizine: A potent antihistamine with fewer side effects.

Diphenhydramine: Another antihistamine that is commonly used but has more sedative effects.

Promethazine: An antihistamine with strong sedative properties.

These compounds share similar pharmacological activities but differ in their potency, side effects, and specific uses